Cas no 214470-55-0 (4-chloro-6,7-dimethoxyquinoline-3-carbonitrile)

• Product Name: 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile
• CAS No: 214470-55-0
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• MDL: MFCD09261351
• CID: 242880
• PubChem ID: 10586676
• Update Time: 2025-05-24

4-chloro-6,7-dimethoxyquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,7-dimethoxyquinoline-3-carbonitrile
• 3-QUINOLINECARBONITRILE, 4-CHLORO-6,7-DIMETHOXY-
• 4-​Chloro-​6,​7-​dimethoxy-3-​quinolinecarbonitril​e
• 4-Chloro-6,7-dimethoxy-quinoline-3-carbonitrile
• 3-cyano-4-chloro-6,7-dimethoxyquinoline
• 3-Quinolinecarbonitrile,4-chloro-6,7-dimethoxy
• 4-chloro-3-cyano-6,7-dimethoxyquinoline
• 4-chloro-6,7-dimethoxy-3-quinolinecarbonitrile
• HMLOMVBFQJAMCN-UHFFFAOYSA-N
• 0908AB
• 3-cyano-4-chloro-6,7-dimethoxy quinoline
• AX8096099
• AB0075736
• BC4158352
• AM20050946
• 4chloro-6,
• METHYL4-AMINO-1-METHYL-1H-IMIDAZOLE-2-CARBOXYLATE
• SB35404
• 214470-55-0
• A815386
• MFCD09261351
• SCHEMBL1893090
• AS-37304
• SY035598
• 4chloro-6,7-dimethoxy-3-quinolinecarbonitrile
• AKOS000191815
• DTXSID50442158
• 4-chloro-6, 7-dimethoxyquinoline-3-carbonitrile
• CS-0001125
• 4-chloranyl-6,7-dimethoxy-quinoline-3-carbonitrile
• 4-chloro-6,7-dimethoxy-quinolin-3-carbonitrile
• FT-0646007
• DB-066512
• 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile

• MDL： MFCD09261351
• Inchi： 1S/C12H9ClN2O2/c1-16-10-3-8-9(4-11(10)17-2)15-6-7(5-14)12(8)13/h3-4,6H,1-2H3
• InChI Key： HMLOMVBFQJAMCN-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 248.03500
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.361
• Boiling Point: 404.22°C at 760 mmHg
• Flash Point: 198.266°C
• Refractive Index: 1.621
• PSA: 55.14000
• LogP: 2.77708

4-chloro-6,7-dimethoxyquinoline-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile

Recent Advances in the Study of 4-Chloro-6,7-dimethoxyquinoline-3-carbonitrile (CAS: 214470-55-0)

4-Chloro-6,7-dimethoxyquinoline-3-carbonitrile (CAS: 214470-55-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds and its direct applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. The study highlighted the compound's ability to modulate kinase activity through competitive binding at the ATP-binding site, offering a promising avenue for the development of novel anticancer agents.

In addition to its applications in oncology, 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The mechanism of action involves interference with bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. The study also noted the compound's low cytotoxicity to mammalian cells, which enhances its therapeutic potential.

Another area of interest is the compound's utility in the synthesis of fluorescent probes. Researchers have exploited the unique photophysical properties of 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile to develop probes for detecting metal ions and biomolecules in biological systems. A recent publication in Analytical Chemistry (2023) described a novel probe based on this compound that selectively binds to zinc ions, enabling real-time monitoring of zinc dynamics in live cells. This application is particularly relevant for studying neurodegenerative diseases, where zinc dyshomeostasis is a known contributing factor.

Despite these promising findings, challenges remain in the optimization of 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile for clinical use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural modifications and formulation studies. Ongoing research is focused on improving these properties while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic options.

In conclusion, 4-chloro-6,7-dimethoxyquinoline-3-carbonitrile (CAS: 214470-55-0) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Its applications span from kinase inhibition and antimicrobial activity to fluorescent probing, underscoring its importance in modern medicinal chemistry. Continued research and development efforts will likely uncover additional therapeutic and diagnostic applications, solidifying its role as a valuable tool in the fight against disease.